Cas no 1245646-84-7 (2-(Piperazin-1-yl)quinoline hydrochloride)

• Product Name: 2-(Piperazin-1-yl)quinoline hydrochloride
• CAS No: 1245646-84-7
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 1031625
• PubChem ID: 52988159
• Update Time: 2025-04-20

2-(Piperazin-1-yl)quinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Piperazin-1-yl)quinoline hydrochloride
• 2-(1-Piperazinyl)quinoline hydrochloride (1:1)
• 2-(1-Piperazinyl)quinoline hydrochloride
• 2-(Piperazin-1-yl)quinolinehydrochloride
• 2-piperazin-1-ylquinoline hydrochloride
• 68942-28-9
• MLS004754494
• DB-191789
• 2-(1-piperazinyl)quinoline hcl
• 2-(Piperazin-1-yl)quinoline--hydrogen chloride (1/1)
• EN300-18750535
• Quipazine Hydrochloride
• 2-piperazin-1-ylquinoline;hydrochloride
• AKOS016012559
• BWKBOZBYECIGSP-UHFFFAOYSA-N
• SMR002523129
• 1245646-84-7
• DTXSID40681059
• 2-piperazin-1-yl-quinoline hydrochloride
• SCHEMBL4062074

• MDL： MFCD11113034
• Inchi： 1S/C13H15N3.ClH/c1-2-4-12-11(3-1)5-6-13(15-12)16-9-7-14-8-10-16;/h1-6,14H,7-10H2;1H
• InChI Key： BWKBOZBYECIGSP-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC3C=CC=CC=3N=2)CCNCC1

Computed Properties

• Exact Mass: 249.10300
• Monoisotopic Mass: 249.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.16000
• LogP: 2.84020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines